Cas no 1314920-58-5 (2-(3-ethoxyphenyl)ethane-1-thiol)

• Product Name: 2-(3-ethoxyphenyl)ethane-1-thiol
• CAS No: 1314920-58-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD11521175
• CID: 5197989
• PubChem ID: 20522987
• Update Time: 2026-03-06

2-(3-ethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-ETHOXYPHENYL)ETHANE-1-THIOL
• 2-(3-ethoxyphenyl)ethanethiol
• Benzeneethanethiol, 3-ethoxy-
• 2-(3-ethoxyphenyl)ethane-1-thiol

• MDL： MFCD11521175
• Inchi： 1S/C10H14OS/c1-2-11-10-5-3-4-9(8-10)6-7-12/h3-5,8,12H,2,6-7H2,1H3
• InChI Key： PXFZWOTXFNKYPR-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=C(C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2